Cas no 219745-18-3 (1,3-Propanediol, 1-(4-bromophenyl)-)

• Product Name: 1,3-Propanediol, 1-(4-bromophenyl)-
• CAS No: 219745-18-3
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• MDL: MFCD17171025
• CID: 1405370
• PubChem ID: 16098744
• Update Time: 2025-04-20

1,3-Propanediol, 1-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 1-(4-bromophenyl)-
• AB90875
• (S)-1-(4-Bromophenyl)-1,3-propanediol
• 1628210-56-9
• 1-(4-Bromophenyl)propane-1,3-diol
• 1-(4-bromophenyl)-1,3-propanediol
• SY348529
• SCHEMBL3175979
• 219745-18-3
• CS-0433700
• AT23932

• MDL： MFCD17171025
• Inchi： 1S/C9H11BrO2/c10-8-3-1-7(2-4-8)9(12)5-6-11/h1-4,9,11-12H,5-6H2
• InChI Key： NLJQVEQPZXOUOM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CCO)O

Computed Properties

• Exact Mass: 229.99423
• Monoisotopic Mass: 229.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes